Cas no 3973-90-8 (Ethanone, 1-(2-hydroxy-5-methylphenyl)-, oxime)

Ethanone, 1-(2-hydroxy-5-methylphenyl)-, oxime structure
3973-90-8 structure
Product Name:Ethanone, 1-(2-hydroxy-5-methylphenyl)-, oxime
CAS No:3973-90-8
MF:C9H11NO2
MW:165.189142465591
CID:1510679
PubChem ID:596686
Update Time:2025-04-21

Ethanone, 1-(2-hydroxy-5-methylphenyl)-, oxime Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(2-hydroxy-5-methylphenyl)-, oxime
    • 6-[1-(hydroxyamino)ethylidene]-4-methylcyclohexa-2,4-dien-1-one
    • 3973-90-8
    • 2-hydroxy-5-methylphenyl methyl ketone oxime
    • SCHEMBL9213713
    • DTXSID10425280
    • Inchi: 1S/C9H11NO2/c1-6-3-4-9(11)8(5-6)7(2)10-12/h3-5,11-12H,1-2H3
    • InChI Key: XTKCAANLZVJHCD-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C)C=C1C(C)=NO

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.8Ų
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